2-(4-ethoxyphenyl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[2-(6-oxopyridazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C16H19N3O3/c1-2-22-14-7-5-13(6-8-14)12-15(20)17-10-11-19-16(21)4-3-9-18-19/h3-9H,2,10-12H2,1H3,(H,17,20)
• InChI Key: NWOOCOPDQVILCL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NCCN2C(=O)C=CC=N2
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol
• CAS No.: 1049529-83-0

Description

2-(4-ethoxyphenyl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide is a chemical compound that belongs to the class of pyridazinone derivatives. This compound has been synthesized and studied for its potential applications in scientific research.

Scientific Research Applications

Radiosynthesis and Herbicide Safeners

One study discusses the radiosynthesis of a chloroacetanilide herbicide and a dichloroacetamide safener, highlighting their significance in understanding metabolism and mode of action in agricultural applications. This illustrates how similar compounds could be used in agricultural chemistry research, particularly in studying herbicide efficacy and safety (Latli & Casida, 1995).

Comparative Metabolism of Herbicides

Another relevant research focuses on the comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes. This study demonstrates the importance of understanding how similar compounds are metabolized in different organisms, which is crucial for evaluating potential environmental and health impacts of chemical compounds (Coleman et al., 2000).

Pharmaceutical Applications

Further research into pyridazino(4,5-b)indole-1-acetamide compounds reveals their broad range of activities, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic properties. Such studies indicate the potential pharmaceutical applications of similar compounds in developing new drugs for various health conditions (Habernickel, 2002).

Antinociceptive Activity

Research on 3(2H)-pyridazinone derivatives with antinociceptive activity provides insights into the potential use of similar compounds in pain management and analgesic drug development. The study suggests that derivatives of this chemical class could offer new avenues for creating effective pain relievers (Doğruer et al., 2000).

Antimicrobial Activities

Another study explores the synthesis of thiazoles and their fused derivatives, examining their in vitro antimicrobial activities against various bacterial and fungal isolates. This highlights the potential of similar compounds in the development of new antimicrobial agents for combating infectious diseases (Wardkhan et al., 2008).